Cas no 2098109-96-5 (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098109-96-5
• MF: C₈H₁₁FN₄O
• MW: 198.197544336319
• CID: 6339470
• PubChem ID: 121208658
• Update Time: 2025-11-06

1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2098109-96-5
• AKOS026718060
• F2157-0218
• starbld0030864
• 1-[1-(2-fluoroethyl)azetidin-3-yl]triazole-4-carbaldehyde

• Inchi： 1S/C8H11FN4O/c9-1-2-12-4-8(5-12)13-3-7(6-14)10-11-13/h3,6,8H,1-2,4-5H2
• InChI Key： WBIDMPFTKWBFPU-UHFFFAOYSA-N
• SMILES： FCCN1CC(C1)N1C=C(C=O)N=N1

Computed Properties

• Exact Mass: 198.09168915g/mol
• Monoisotopic Mass: 198.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 51Ų

Additional information on 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098109-96-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098109-96-5) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and triazole moieties, is increasingly studied for its potential applications in targeted therapies and biochemical research. Researchers and pharmaceutical developers are particularly drawn to its structural versatility, which allows for modifications to enhance bioavailability and binding affinity.

The compound’s fluoroethyl group plays a critical role in its pharmacokinetic properties, improving metabolic stability and membrane permeability. This feature aligns with current trends in drug design, where fluorination is leveraged to optimize drug-like properties. As the demand for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs) grows, 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is being explored as a potential building block for next-generation therapeutics.

One of the most searched questions in the context of this compound is: "What are the synthetic routes for 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde?" The synthesis typically involves a multi-step process, including click chemistry for triazole formation and subsequent functionalization of the azetidine ring. Recent advancements in flow chemistry and catalysis have streamlined its production, making it more accessible for high-throughput screening and preclinical studies.

Another hot topic is the compound’s potential role in cancer research. Given the rising global focus on oncology, researchers are investigating its interactions with kinase targets and immune checkpoints. Preliminary studies suggest that the aldehyde functionality in 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde could serve as a reactive handle for conjugation with biomolecules, enabling the development of antibody-drug conjugates (ADCs).

From an SEO perspective, terms like "azetidine derivatives in drug discovery" and "fluorinated triazole applications" are frequently queried, reflecting the compound’s relevance in contemporary research. Its CAS No. 2098109-96-5 is often used as a unique identifier in patent literature and chemical databases, underscoring its commercial and academic value.

In summary, 1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising scaffold for innovative therapeutic agents. Its structural features and adaptability position it at the forefront of precision medicine and chemical biology, addressing unmet medical needs while aligning with sustainable and efficient synthetic methodologies.